- Degradable imidazolium oligomer and polymer for antimicrobial applications, World Intellectual Property Organization, , ,
Cas no 94084-75-0 (4-(1H-imidazol-1-ylmethyl)Benzoic acid)
94084-75-0 structure
Product Name:4-(1H-imidazol-1-ylmethyl)Benzoic acid
CAS No:94084-75-0
MF:C11H10N2O2
MW:202.21
MDL:MFCD09736739
CID:2113780
PubChem ID:10330479
Update Time:2024-12-31
4-(1H-imidazol-1-ylmethyl)Benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(1H-imidazol-1-ylmethyl)Benzoic acid
- 4-(imidazol-1-ylmethyl)benzoic Acid
- 4-((1H-Imidazol-1-yl)methyl)benzoic acid
- 4-[(1H-imidazol-1-yl)methyl]benzoic acid
- 4-(imidazolylmethyl)benzoic acid
- PBTHRDAMTTXZFL-UHFFFAOYSA-N
- SBB045285
- BBL031427
- STL259912
- AM806006
- 4-(1h-imidazole-1-ylmethyl) benzoic acid
- Benzoic acid, 4-(1H-imidazol-1-ylmethyl)-
- T8303
- 4-(1H-Imidazol-1-ylmethyl)benzoic acid (ACI)
- OKY 070
- imbz
- EN300-37084
- SCHEMBL4492287
- VS-10490
- 94084-75-0
- CS-0035980
- Z240086362
- AKOS000142557
- F2158-0085
- YSCK0036
- DA-23000
- SY123043
- 4-[(1-Imidazolyl)methyl]benzoic Acid
- 4-((1H-Imidazol-1-yl)methyl)benzoicacid
- CHEMBL160003
- MFCD09736739
- Ozagrel Impurity 11 HCl
-
- MDL： MFCD09736739
- Inchi： 1S/C11H10N2O2/c14-11(15)10-3-1-9(2-4-10)7-13-6-5-12-8-13/h1-6,8H,7H2,(H,14,15)
- InChI Key： PBTHRDAMTTXZFL-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC(CN2C=CN=C2)=CC=1)O
Computed Properties
- Exact Mass: 202.074227566g/mol
- Monoisotopic Mass: 202.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 55.1
4-(1H-imidazol-1-ylmethyl)Benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM323444-1g |
4-((1H-Imidazol-1-yl)methyl)benzoic acid |
94084-75-0 | 95% | 1g |
$404 | 2021-08-18 | |
| Chemenu | CM323444-5g |
4-((1H-Imidazol-1-yl)methyl)benzoic acid |
94084-75-0 | 95% | 5g |
$1212 | 2021-08-18 | |
| ChemScence | CS-0035980-100mg |
4-(Imidazol-1-ylmethyl)benzoic acid |
94084-75-0 | 99.70% | 100mg |
$91.0 | 2022-04-26 | |
| ChemScence | CS-0035980-250mg |
4-(Imidazol-1-ylmethyl)benzoic acid |
94084-75-0 | 99.70% | 250mg |
$104.0 | 2022-04-26 | |
| ChemScence | CS-0035980-1g |
4-(Imidazol-1-ylmethyl)benzoic acid |
94084-75-0 | 99.70% | 1g |
$130.0 | 2022-04-26 | |
| ChemScence | CS-0035980-2500mg |
4-(Imidazol-1-ylmethyl)benzoic acid |
94084-75-0 | 99.70% | 2500mg |
$255.0 | 2021-09-02 | |
| ChemScence | CS-0035980-5g |
4-(Imidazol-1-ylmethyl)benzoic acid |
94084-75-0 | 99.70% | 5g |
$371.0 | 2021-09-02 | |
| Alichem | A069005432-1g |
4-(1H-Imidazol-1-ylmethyl)benzoic acid |
94084-75-0 | 95% | 1g |
$307.47 | 2023-08-31 | |
| Alichem | A069005432-5g |
4-(1H-Imidazol-1-ylmethyl)benzoic acid |
94084-75-0 | 95% | 5g |
$815.36 | 2023-08-31 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB39517-1g |
4-(1H-imidazol-1-ylmethyl)Benzoic acid |
94084-75-0 | 97% | 1g |
822.00 | 2021-06-01 |
4-(1H-imidazol-1-ylmethyl)Benzoic acid Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ; 3 h, reflux
Reference
Production Method 2
Reaction Conditions
Reference
- Cardiotonic agents. 2. (Imidazolyl)aroylimidazolones, highly potent and selective positive inotropic agents, Journal of Medicinal Chemistry, 1987, 30(8), 1342-7
4-(1H-imidazol-1-ylmethyl)Benzoic acid Raw materials
4-(1H-imidazol-1-ylmethyl)Benzoic acid Preparation Products
4-(1H-imidazol-1-ylmethyl)Benzoic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:94084-75-0)imbz
Order Number:A1066981
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 18:36
Price ($):170.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:94084-75-0)4-(1H-imidazol-1-ylmethyl)benzoic acid
Order Number:sfd2528
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com
4-(1H-imidazol-1-ylmethyl)Benzoic acid Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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